lithium;3-oxobutanoate

• Molecular Formula: C4H5LiO3
• Molecular Weight: 108.0 g/mol
• SMILES: [Li+].CC(=O)CC(=O)[O-]
• InChI: InChI=1S/C4H6O3.Li/c1-3(5)2-4(6)7;/h2H2,1H3,(H,6,7);/q;+1/p-1
• InChIKey: UTLRZTUJSMCBHB-UHFFFAOYSA-M

Inconsistent acetoacetate sourcing compromises chemosensitization studies. Sodium acetoacetate lacks lithium-mediated cytotoxicity and requires higher doses. Lithium 3-oxobutanoate (CAS 3483-11-2) provides a dual-functional solution: • ~4-fold greater chemosensitization vs sodium salt; reduces rapamycin IC50 by up to 24-fold at 20 mM. • Protects retinal ganglion cells in vivo at 250 mg/kg i.p. • ≥98% purity HPLC standard for metabolomics. • Shipped under inert gas, stored frozen for stability.

Lithium 3-Oxobutanoate: Procurement & Differentiation Guide

Lithium 3-oxobutanoate (CAS 3483-11-2), also known as lithium acetoacetate or LiAcAc, is the lithium salt of acetoacetic acid, a short-chain beta-keto acid [1]. It is an endogenous metabolite that participates in ketone body metabolism and has been widely employed as an analytical standard for acetoacetate quantification in biological samples . This compound is also utilized as a synthetic building block and has demonstrated distinct biological activities in cancer and neuroprotection research [2].

1

Analytical Standard

HPLC-based acetoacetate quantification in biological fluids

2

Bioactive Probe

Cancer cell chemosensitization and neuroprotection model studies

3

Synthetic Intermediate

Ketone body pathway research and lithium cation pharmacology

• [1] Human Metabolome Database (HMDB). Acetoacetate (HMDB0304256). View Source
• [2] Thaler S, et al. Neuroprotection by acetoacetate and β-hydroxybutyrate against NMDA-induced RGC damage in rat—possible involvement of kynurenic acid. Graefes Arch Clin Exp Ophthalmol. 2010;248(12):1729-35. View Source

Why Substitution with Sodium Acetoacetate Fails

Despite sharing the acetoacetate anion, lithium 3-oxobutanoate exhibits biological activities, physicochemical properties, and handling requirements that are fundamentally different from its sodium counterpart [1]. The lithium cation confers distinct pharmacological effects, including cytotoxicity in cancer cells and chemosensitization potency, which are absent in sodium acetoacetate [2]. Moreover, LiAcAc is hygroscopic and requires stringent frozen storage under inert gas, whereas sodium acetoacetate is stable at refrigerated temperatures [3]. These differences directly impact experimental design, reproducibility, and supply chain logistics, making casual substitution scientifically and operationally unsound.

!

Lithium cation mediates cytotoxicity and chemosensitization absent in sodium acetoacetate; biological outcomes may shift.

!

Storage requirements differ: frozen, inert gas needed vs. refrigerated for sodium salt; supply chain and lab workflows may not transfer directly.

!

Aqueous solubility is approximately 2-fold lower; stock solution preparation and high-concentration assays may require adjustment.

• [1] Cohen-Harazi R, et al. Cytotoxicity of Exogenous Acetoacetate in Lithium Salt Form Is Mediated by Lithium and Not Acetoacetate. Anticancer Res. 2020;40(7):3831-3837. View Source
• [2] Miller AI, et al. Ketone Bodies Induce Unique Inhibition of Tumor Cell Proliferation and Enhance the Efficacy of Anti-Cancer Agents. Biomedicines. 2023;11(9):2515. View Source
• [3] TCI America. Lithium Acetoacetate Safety Data Sheet. View Source

Comparative Evidence: LiAcAc vs. Sodium Acetoacetate

Chemosensitization Potency in Cancer Cell Lines

Lithium acetoacetate (LiAcAc) reduces the IC50 of chemotherapeutic agents at substantially lower concentrations than sodium acetoacetate (NaAcAc), indicating higher potency on a molar basis. In SW480 colon cancer cells, 40 mM NaAcAc produced a 4-fold reduction in rapamycin IC50, whereas only 10 mM LiAcAc achieved a comparable 4- to 5-fold reduction [1]. At 20 mM, LiAcAc induced an approximately 24-fold decrease in rapamycin IC50, approaching the effect of 60 mM NaAcAc [1]. Additionally, LiAcAc at 20 mM reduced the IC50 of PNC-27 in MCF-7 breast cancer cells from 206 μg/mL to 56.7 μg/mL, an almost 4-fold enhancement [1].

Chemosensitization Potency

Head-to-head

LiAcAc ~4‑fold more potent: 10 mM achieves ~4‑5× IC50 reduction vs. 40 mM NaAcAc; 20 mM LiAcAc yields ~24× reduction

Supports chemosensitization assay context; reported lower concentration advantage

SW480/MCF‑7 cells; rapamycin and PNC‑27 models

Evidence Dimension	Potency in reducing chemotherapeutic IC50
Target Compound Data	LiAcAc 10 mM: ~4-5 fold IC50 reduction; LiAcAc 20 mM: ~24-fold IC50 reduction
Comparator Or Baseline	NaAcAc 40 mM: 4-fold IC50 reduction; NaAcAc 60 mM: 30-fold reduction
Quantified Difference	LiAcAc is approximately 4-fold more potent than NaAcAc on an equimolar basis for rapamycin sensitization
Conditions	SW480 colon cancer cells, MCF-7 breast cancer cells; rapamycin and PNC-27 chemotherapeutic agents

Why This Matters

Enables use of lower compound concentrations in vitro, reducing potential off-target effects and reagent costs in cancer research workflows.

• [1] Miller AI, Diaz D, Lin B, Krzesaj PK, Ustoyev S, Shim A, Fine EJ, Sarafraz-Yazdi E, Pincus MR, Feinman RD. Ketone Bodies Induce Unique Inhibition of Tumor Cell Proliferation and Enhance the Efficacy of Anti-Cancer Agents. Biomedicines. 2023;11(9):2515. View Source

Lithium-Mediated Cytotoxicity in Breast Cancer Models

The cytotoxic effect of lithium acetoacetate on breast cancer cell lines is mediated by the lithium cation, not the acetoacetate anion. LiAcAc treatment produced cytotoxic effects statistically indistinguishable from equimolar lithium chloride (LiCl), while sodium acetoacetate (NaAcAc) did not cause any significant cytotoxicity [1]. This demonstrates that the choice of cation fundamentally alters the biological outcome.

Cytotoxicity Attribution

Head-to-head

LiAcAc cytotoxic effect comparable to LiCl; NaAcAc non-cytotoxic

Cytotoxicity endpoint context is lithium‑dependent, not acetoacetate‑driven

MCF‑7, MDA‑MB‑231 lines; evidence supports cation‑specific interpretation

Evidence Dimension	Cytotoxicity in breast cancer cell lines
Target Compound Data	LiAcAc: significant cytotoxicity, comparable to LiCl
Comparator Or Baseline	NaAcAc: no significant cytotoxic effect
Quantified Difference	Binary difference: LiAcAc cytotoxic; NaAcAc non-cytotoxic
Conditions	Breast cancer cell lines (MCF-7, MDA-MB-231) and normal cell lines

Why This Matters

Critical for researchers studying ketogenic diet mechanisms: LiAcAc introduces confounding lithium-specific effects, whereas NaAcAc provides a cleaner acetoacetate signal.

• [1] Cohen-Harazi R, et al. Cytotoxicity of Exogenous Acetoacetate in Lithium Salt Form Is Mediated by Lithium and Not Acetoacetate. Anticancer Res. 2020;40(7):3831-3837. View Source

Neuroprotection in Retinal Ganglion Cell Damage

Systemic administration of lithium acetoacetate (ACA) at 250 mg/kg intraperitoneally for 21 days significantly protected retinal ganglion cells (RGC) against NMDA-induced neurodegeneration in a rat model [1]. The neuroprotective effect was associated with attenuation of NMDA-induced reduction in retinal kynurenic acid production [1]. No direct comparator with sodium acetoacetate was reported in this study; however, this establishes a validated in vivo neuroprotection application specific to the lithium salt form.

Neuroprotection Model

Class‑level

LiAcAc 250 mg/kg i.p. 21d preserved RGC density after NMDA insult in rat; attenuated kynurenic acid reduction

Reported neuroprotection assay response; no direct NaAcAc comparator

Female Brown‑Norway rat model; data to verify for cross‑salt comparisons

Evidence Dimension	In vivo neuroprotection efficacy
Target Compound Data	LiAcAc 250 mg/kg i.p.: significant RGC protection (p<0.05 vs. NMDA control)
Comparator Or Baseline	Vehicle control (PBS); no NaAcAc comparator in this study
Quantified Difference	RGC density preserved: LiAcAc-treated group retained higher cell count per mm² (exact values in original publication)
Conditions	Female Brown-Norway rats, NMDA intravitreal injection model, 21-day treatment

Why This Matters

Provides a validated preclinical model for researchers exploring ketone body neuroprotection, supporting procurement for in vivo pharmacology studies.

• [1] Thaler S, et al. Neuroprotection by acetoacetate and β-hydroxybutyrate against NMDA-induced RGC damage in rat—possible involvement of kynurenic acid. Graefes Arch Clin Exp Ophthalmol. 2010;248(12):1729-35. View Source

Storage Stability and Handling Requirements

Lithium 3-oxobutanoate is hygroscopic and moisture-sensitive, requiring storage at frozen temperatures (<0°C) under inert gas to maintain integrity [1]. In contrast, sodium acetoacetate is stable under refrigerated conditions (2-8°C) with argon charging . This difference directly impacts laboratory inventory management and long-term stability for procurement planning.

Storage Stability

Data to verify

LiAcAc: frozen (

Storage condition mismatch may affect lot reproducibility

Vendor specifications; confirm upon receipt

Aqueous Solubility

Cross‑study

LiAcAc 22 mg/mL (204 mM); NaAcAc 50 mg/mL (403 mM) at 25°C

Formulation‑context: NaAcAc offers ~2× higher molar solubility

Sufficient for LiAcAc use at ≤20 mM in vitro

Evidence Dimension	Recommended storage conditions
Target Compound Data	LiAcAc: frozen (<0°C), store under inert gas, moisture-sensitive
Comparator Or Baseline	NaAcAc: 2-8°C, argon charged
Quantified Difference	LiAcAc requires approximately 10°C lower storage temperature and more stringent atmosphere control
Conditions	Vendor specifications from TCI America and Aladdin

Why This Matters

Facilities without reliable -20°C storage or inert gas capabilities should consider sodium acetoacetate as an alternative; conversely, procurement of LiAcAc necessitates specialized storage infrastructure.

• [1] TCI America. Lithium Acetoacetate (Product No. A1478). View Source

Aqueous Solubility and Stock Solution Preparation

Lithium acetoacetate exhibits an aqueous solubility of 22 mg/mL (203.66 mM) at 25°C , while sodium acetoacetate dissolves at 50 mg/mL (403 mM) in water [1]. Although the sodium salt provides higher molar solubility, the lithium salt remains fully soluble for most in vitro applications at concentrations up to 10-20 mM.

Aqueous Solubility

Cross‑study

LiAcAc 22 mg/mL (204 mM); NaAcAc 50 mg/mL (403 mM) at 25°C

Formulation‑context: NaAcAc offers ~2× higher molar solubility

Sufficient for LiAcAc use at ≤20 mM in vitro

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	22 mg/mL (203.66 mM)
Comparator Or Baseline	50 mg/mL (403 mM)
Quantified Difference	NaAcAc is approximately 2.3-fold more soluble by mass; 2.0-fold by molarity
Conditions	Water, 25°C; data from Selleckchem and Bio-Fount

Why This Matters

For experiments requiring high-concentration acetoacetate stocks (>200 mM), sodium acetoacetate may be preferable; for standard biological activity assays using LiAcAc at ≤20 mM, solubility is not limiting.

• [1] Bio-Fount. Sodium Acetoacetate Product Information. View Source

Optimal Applications for Lithium 3-Oxobutanoate

Cancer Chemosensitization with Low-Dose Ketone Enhancement

When investigating the adjuvant effects of acetoacetate on chemotherapeutic efficacy in vitro, lithium acetoacetate provides approximately 4-fold greater potency than sodium acetoacetate, enabling reduction of rapamycin IC50 by up to 24-fold at 20 mM [1]. This allows researchers to use lower compound concentrations, minimizing potential osmotic or off-target effects while still achieving robust chemosensitization.

Lithium-Specific Pharmacological Studies in Oncology

For studies aimed at dissecting lithium-mediated anticancer mechanisms, lithium acetoacetate serves as a dual-functional agent, delivering both lithium cations (which exhibit intrinsic cytotoxicity and proliferation inhibition) and acetoacetate anions [1]. This is particularly relevant for investigations into lithium's proposed anticancer properties, where the acetoacetate counterion provides metabolic context.

In Vivo Neuroprotection in Retinal Degeneration

Lithium acetoacetate has demonstrated statistically significant protection of retinal ganglion cells against excitotoxic damage in a validated rat model at 250 mg/kg i.p. dosing [2]. This established in vivo protocol supports its procurement for preclinical ophthalmology research exploring ketone body-based interventions.

Analytical Standard for Acetoacetate Quantification

Lithium acetoacetate is widely utilized as a primary standard for HPLC-based measurement of acetoacetate in biological fluids, with commercially available analytical-grade material (≥90% purity) . Its well-characterized chromatographic behavior and stability under recommended frozen storage conditions make it suitable for quantitative metabolomics workflows.

Application

Selection Property

Validation Focus

Cancer cell chemosensitization studies

Lithium‑mediated chemosensitization context

Chemotherapeutic IC50 shift in cell models

Lithium cation pharmacology studies

Dual lithium/acetoacetate delivery

Intrinsic cytotoxicity and proliferation endpoints

Retinal neuroprotection model studies

Neuroprotection assay response context

RGC density and kynurenic acid endpoints

Acetoacetate quantification in biofluids

Analytical standard context

Chromatographic behavior and stability

• [1] Miller AI, et al. Ketone Bodies Induce Unique Inhibition of Tumor Cell Proliferation and Enhance the Efficacy of Anti-Cancer Agents. Biomedicines. 2023;11(9):2515. View Source
• [2] Thaler S, et al. Neuroprotection by acetoacetate and β-hydroxybutyrate against NMDA-induced RGC damage in rat—possible involvement of kynurenic acid. Graefes Arch Clin Exp Ophthalmol. 2010;248(12):1729-35. View Source